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Ammonium Nonanoate: Chemical and Safety Profile

Ammonium nonanoate (C₉H₂₁NO₂), also known as ammonium pelargonate, is a fatty acid salt herbicide

derived from natural sources like pelargonic acid and ammonia [1] [2]. It is a contact herbicide that disrupts

plant cell membranes, causing rapid desiccation and plant cell death [3] [2]. It is non-systemic and has no

soil residual activity or root uptake [3].

Key properties and safety data are summarized in the table below.

Property Details

Chemical Formula C₉H₂₁NO₂ [2]

Molecular Mass 175.27 g/mol [2]

Solubility in Water Miscible [2]

Soil DT₅₀ (Typical) 1.0 day (Non-persistent) [2]

Mammalian Acute
Oral LD₅₀

> 2000 mg/kg (Rat, Low toxicity) [2]
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Property Details

Avian Acute LD₅₀ > 2150 mg/kg (Colinus virginianus, Low toxicity) [2]

Required PPE Coveralls, chemical-resistant gloves (barrier laminate, nitrile, neoprene),

chemical-resistant footwear plus socks, protective eyewear [3]

REI (Restricted Entry
Interval)

12 hours [3]

Application Protocols and Efficacy Data

Ammonium nonanoate is a non-selective, contact-only herbicide with no soil residual activity [3] [2]. Its

efficacy depends on thorough spray coverage and application to young, succulent weeds [3].

Application Specifications and Weed Control Spectrum

Parameter Specifications

Formulations 4.2 L, 3.3 L (e.g., Scythe, Axxe) [3]

Application Type Directed spray, spot treatment [3]

Typical Use Sites Greenhouse floors & under benches, landscape beds, around

containers, hardscapes (walks, driveways) [3] [4]

Spot Treatment Rate (v/v
in water)

3-10% (4.2L form.) / 6-15% (3.3L form.) [3]

Optimal Environmental
Conditions

Warm, dry weather for most rapid results [3]

Key Weeds Controlled Small, seedling broadleaf weeds; also moss, algae, grasses, vines [3] [2]

Key Weeds Not Controlled Older annual and perennial weeds (foliage necroses, stems survive);
weaker on grasses [3]
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Parameter Specifications

OMRI Listed Yes, approved for organic production systems [1]

Experimental Workflow and Mode of Action

For researchers designing efficacy trials, the following diagram outlines the critical steps from application to

symptom development, which occurs on a scale of minutes to hours.
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Application & Coverage

Spray Solution Contacts Foliage

Complete coverage
is essential

Penetration of Plant Cuticle

Disruption of Cell Membranes

Primary Mode of Action

Rapid Loss of Cellular Structure

Cellular contents leak

Cell Desiccation

Rapid water loss

Visual Symptom Development

Visible within hours:
Wilting, browning

Click to download full resolution via product page

Research Considerations and Best Practices
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Integration in Resistance Management: As a contact herbicide with a physical mode of action (cell

membrane disruption), ammonium nonanoate is not classified under the HRAC/WSSA numbering
system [3] [2]. This makes it a valuable tool for managing herbicide-resistant weeds, as it presents no

risk of cross-resistance with systemic herbicides [5] [6].
Application Methodology: Thorough wetting and complete spray coverage are essential for

control, as it is a contact-only herbicide [3]. Apply using handheld, backpack, or boom sprayers; avoid
hose-end sprayers to ensure accuracy [3] [1]. Repeat applications are necessary for re-growth and

perennial weeds, as the product does not translocate to roots [3] [1].
Experimental Design: When planning trials, account for its rapid degradation (soil DT₅₀ of ~1 day)

and lack of residual activity [2]. Assessments of long-term control must factor in the potential for weed
regrowth.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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